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Introduction

G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4),
has emerged as a critical regulator of metabolic and inflammatory processes.[1][2] Activated by
long-chain fatty acids, GPR120 signaling is implicated in glucose metabolism, insulin sensitivity,
and anti-inflammatory responses, making it an attractive therapeutic target for conditions such
as type 2 diabetes and obesity.[1][2][3] One of the key downstream signaling events following
GPR120 activation is the mobilization of intracellular calcium.[4] This application note provides
a detailed protocol for measuring the intracellular calcium mobilization induced by GPR120
Agonist 2, a potent and selective agonist of the GPR120 receptor.[5]

The activation of GPR120 by an agonist leads to the coupling of the Gag/11 protein, which in
turn activates phospholipase C (PLC).[1][6] PLC hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 then
binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium into
the cytoplasm.[6][7] This transient increase in intracellular calcium can be quantitatively
measured using fluorescent calcium indicators.

This document outlines the principles of the assay, provides a detailed experimental workflow,
and presents data in a structured format for easy interpretation.
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GPR120 Signaling Pathway

The binding of GPR120 Agonist 2 to the receptor initiates a well-defined signaling cascade

leading to calcium mobilization.
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GPR120-mediated calcium mobilization pathway.

Experimental Protocols

This section provides a detailed methodology for a fluorescence-based calcium mobilization

assay using Fluo-4 AM, a common calcium indicator.

Materials and Reagents
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Reagent Supplier Catalog # Storage

GPR120 Agonist 2 TargetMol T4312 -20°C (powder)

HEK?293 cells stably
expressing human (User's cell line) - Liquid Nitrogen
GPR120

Dulbecco's Modified

Eagle Medium (e.g., Thermo Fisher) - 4°C
(DMEM)
Fetal Bovine Serum ]
(e.g., Thermo Fisher) - -20°C
(FBS)
Penicillin- )
) (e.g., Thermo Fisher) - -20°C
Streptomycin
Fluo-4 AM (e.g., Thermo Fisher) F14201 -20°C
Pluronic F-127 (e.g., Thermo Fisher) P3000MP Room Temperature
Hanks' Balanced Salt
Solution (HBSS) with (e.g., Thermo Fisher) 14025092 4°C
20 mM HEPES
Dimethyl sulfoxide ) )
(e.g., Sigma-Aldrich) D2650 Room Temperature
(DMSO)
Black, clear-bottom ]
(e.g., Corning) 3603 Room Temperature

96-well plates

Preparation of "GPR120 Agonist 2" Stock Solution

"GPR120 Agonist 2" has a molecular weight of 388.88 and is soluble in DMSO at up to 45
mg/mL.[5]

e 10 mM Stock Solution: Dissolve 3.89 mg of GPR120 Agonist 2 powder in 1 mL of DMSO.
» Vortex thoroughly to ensure complete dissolution.

¢ Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b608918?utm_src=pdf-body
https://www.benchchem.com/product/b608918?utm_src=pdf-body
https://www.targetmol.com/compound/GPR120%20Agonist%202
https://www.benchchem.com/product/b608918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Workflow

Day 1: Cell Preparation

Seed GPR120-expressing HEK293 cells
in 96-well plates

Day 2: Calcium Assay
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'

Wash cells to remove
extracellular dye
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Workflow for the calcium mobilization assay.
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Detailed Protocol

Day 1: Cell Seeding

e Culture HEK293 cells expressing GPR120 in DMEM supplemented with 10% FBS and 1%
Penicillin-Streptomycin at 37°C in a 5% CO: incubator.

e On the day before the assay, harvest the cells and seed them into a black, clear-bottom 96-
well plate at a density of 40,000 to 80,000 cells per well in 100 pL of culture medium.

 Incubate the plate overnight to allow for cell adherence and formation of a monolayer.
Day 2: Calcium Mobilization Assay
e Dye Loading Solution Preparation:

o Prepare a 1X Assay Buffer using HBSS with 20 mM HEPES.

o Prepare a 20% Pluronic F-127 solution in DMSO.

o For one 96-well plate, add 20 pL of Fluo-4 AM stock solution (typically 1 mg/mL in DMSO)
and 20 pL of 20% Pluronic F-127 to 10 mL of 1X Assay Buffer. Mix well. This results in a
final Fluo-4 AM concentration of approximately 2 uM.

e Cell Loading:
o Remove the culture medium from the wells.
o Add 100 pL of the Fluo-4 AM dye-loading solution to each well.

o Incubate the plate at 37°C for 1 hour, followed by incubation at room temperature for 15-
30 minutes in the dark to allow for de-esterification of the dye.

e Washing:
o Gently remove the dye-loading solution.

o Wash the cells twice with 100 pL of 1X Assay Buffer to remove any extracellular dye.
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o After the final wash, add 100 uL of 1X Assay Buffer to each well.

e Agonist Preparation:

o Prepare serial dilutions of "GPR120 Agonist 2" from the 10 mM stock solution in 1X Assay
Buffer. A typical concentration range for an initial experiment would be from 1 nM to 10
MM,

e Fluorescence Measurement:

o Place the cell plate into a fluorescence plate reader (e.g., FLIPR, FlexStation) equipped
with an automated liquid handling system.

o Set the instrument to measure fluorescence at an excitation wavelength of ~490 nm and
an emission wavelength of ~525 nm.

o Record a stable baseline fluorescence for 10-20 seconds.

o Inject the "GPR120 Agonist 2" dilutions into the respective wells while continuously
recording the fluorescence signal for at least 60-120 seconds.

Data Analysis

» The change in fluorescence is typically expressed as the ratio of the peak fluorescence
intensity after agonist addition to the baseline fluorescence.

» Plot the fluorescence response against the logarithm of the agonist concentration.

 Fit the data to a four-parameter logistic equation to determine the ECso (half-maximal
effective concentration) value.

Data Presentation

The following tables summarize the properties of GPR120 Agonist 2 and provide an example
of how to present the results from a calcium mobilization experiment.

Table 1: Properties of GPR120 Agonist 2
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Property Value Reference
CAS Number 1234844-11-1 [5]
Molecular Weight 388.88 g/mol [5]
Solubility in DMSO 45 mg/mL (115.72 mM) [5]

-20°C (powder, 3 years); -80°C
Recommended Storage ] [5]
(in solvent, 1 year)

Table 2: Example Data from a Calcium Mobilization Assay

GPR120 Agonist 2 Conc. ) Fluorescence Response
(nM) ~odiiAgentsd (Peak/Baseline)

0 (Vehicle) - 1.02

1 -9.0 1.15

10 -8.0 1.85

50 -7.3 2.50

100 -7.0 2.95

500 -6.3 3.20

1000 -6.0 3.25

10000 -5.0 3.28

Table 3: Calculated Potency of GPR120 Agonist 2

Parameter Value
ECso 35 nM
Hill Slope 1.2

R2 0.995

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.targetmol.com/compound/GPR120%20Agonist%202
https://www.targetmol.com/compound/GPR120%20Agonist%202
https://www.targetmol.com/compound/GPR120%20Agonist%202
https://www.targetmol.com/compound/GPR120%20Agonist%202
https://www.benchchem.com/product/b608918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Troubleshooting

Issue Possible Cause Suggested Solution

Ensure thorough but gentle
] Incomplete removal of washing steps. Consider using
High background fluorescence ) o
extracellular dye. a no-wash assay kit containing

an extracellular quencher.

Optimize dye concentration

] ] ) Suboptimal dye loading; low and incubation time. Verify
Low signal-to-noise ratio _ o
receptor expression. GPR120 expression in the cell
line.

Verify the integrity and
) Inactive agonist; incorrect concentration of the agonist
No response to agonist N
buffer composition. stock. Ensure the assay buffer

contains calcium.

Handle cells gently. Perform a
Harsh washing; cytotoxicity of cytotoxicity assay for the
Cell death/detachment ) )
the compound. agonist at the concentrations

used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Measuring GPR120
Agonist 2-Induced Calcium Mobilization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608918#measuring-gprl120-agonist-2-induced-
calcium-mobilization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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